Cas no 3058-01-3 (3-Methyladipic acid)

• Product Name: 3-Methyladipic acid
• CAS No: 3058-01-3
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• MDL: MFCD00002804
• CID: 43750
• PubChem ID: 12292
• Update Time: 2025-04-18

3-Methyladipic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyladipic acid
• 3-Methylhexanedioic acid
• 3-methylhexane-1,6-dioic acid
• 3-methylhexanedioate
• 3-methyl-hexanedioic acid
• 3R-methyladipic acid
• SY049068
• Z104477714
• 3-METHYLHEXANEDIOICACID
• GEO-01740
• HY-113277
• EINECS 210-816-0
• D91380
• 81177-02-8
• PD101961
• s6169
• NSC22069
• CS-0059490
• W-200050
• M0719
• Q27136984
• EINECS 221-293-3
• EN300-20312
• LMFA01170095
• 61898-58-6
• FT-0616118
• Hexanedioic acid,3-methyl-
• AMY2449
• AKOS017343089
• MFCD00002804
• FT-0772720
• CHEBI:68503
• SCHEMBL20804
• 3058-01-3
• 3-methyl-adipic acid
• NSC-22069
• beta-Methyl-adipic acid
• AKOS000119442
• InChI=1/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11
• NSC 22069
• NS00014727
• (+)-3-Methyladipic acid
• 3-Methyladipic acid, 99%
• SB46018
• DTXSID40863090
• Hexanedioic acid, 3-methyl-
• 3-methyl adipic acid
• (+)-3-METHYLHEXANEDIOICACID
• 623-82-5
• DB-086691
• FM03125

• MDL： MFCD00002804
• Inchi： 1S/C7H12O4/c1-5(4-7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： SYEOWUNSTUDKGM-UHFFFAOYSA-N
• SMILES： OC(CC(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 160.07400
• Monoisotopic Mass: 160.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not available
• Density: 1.197
• Melting Point: 100-102 °C (lit.)
• Boiling Point: 205°C/8mmHg(lit.)
• Flash Point: 171 ºC
• Refractive Index: 1.4336 (estimate)
• PSA: 74.60000
• LogP: 0.96200
• Solubility: Not available
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-Methyladipic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters